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Introduction

Barium metaborate (BaB204), commonly known as BBO, is a versatile inorganic compound
with significant applications in nonlinear optics and laser technology. It exists in two primary
crystalline phases: the low-temperature beta phase (3-BBO) and the high-temperature alpha
phase (a-BBO). The transition between these phases upon heating is a critical aspect that
governs the material's properties and applications. This technical guide provides a
comprehensive overview of the phase transitions of barium metaborate under heating, focusing
on the structural and thermal properties, detailed experimental protocols for characterization,
and a summary of key quantitative data.

Crystalline Phases of Barium Metaborate

Barium metaborate's utility is intrinsically linked to its crystal structure. The two polymorphs, a-
BBO and [3-BBO, possess distinct symmetries that dictate their optical properties.

e [(-Barium Metaborate (3-BBO): The low-temperature phase, 3-BBO, belongs to the trigonal
crystal system with the space group R3c.[1][2] This hon-centrosymmetric structure is
responsible for its large nonlinear optical coefficients, making it a premier material for
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applications such as second-harmonic generation (SHG), optical parametric oscillators
(OPOs), and other frequency conversion processes.[1][2]

e a-Barium Metaborate (a-BBO): The high-temperature phase, a-BBO, exhibits a
centrosymmetric crystal structure, belonging to the trigonal system with the space group
R3c.[3] Due to this symmetry, a-BBO does not possess nonlinear optical properties.[4]
However, it has a wide transparency range and is birefringent, making it suitable for
manufacturing high-power UV polarizers.[5][6]

Phase Transition Under Heating

Upon heating, the low-temperature 3-BBO phase undergoes a reversible phase transition to
the high-temperature a-BBO phase. This transition is a critical parameter for the growth and
application of BBO crystals.

The phase transition from 3-BBO to a-BBO occurs at approximately 925 °C.[1] This
transformation is a crucial consideration during the crystal growth process, which typically
employs a flux method to grow the desired [3-phase at temperatures below this transition point.

[7]

Quantitative Data Summary

The following tables summarize the key quantitative data related to the phase transitions and
properties of barium metaborate.

Table 1: Crystallographic Data of Barium Metaborate
Phases

B-BaB204 (Low oa-BaB20a4 (High
Property
Temperature) Temperature)
Crystal System Trigonal Trigonal
Space Group R3c R3c
_ a=12.532 A, c=12.717 A[1]
Lattice Parameters 8] a=7.28 A c=239.38 A[3]
Density 3.85 g/cm?3[1][8] 3.85 g/cm?
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ble 2: Thermal ies of Bari |

Property Value

B to a Phase Transition Temp. 925+ 5 °C[1]

Melting Point 1095 + 5 °C[1]

Thermal Expansion Coefficients 0a=4x1075/K, a. =36 x 107 /K[1][2]

Standard Molar Enthalpy of Formation (3-BBO) -(2020.3 £ 1.7) kJ-mol~1[9]

Experimental Protocols

The characterization of barium metaborate's phase transitions involves several key analytical

techniques. Detailed methodologies for these experiments are provided below.

High-Temperature X-ray Diffraction (HT-XRD)

HT-XRD is essential for determining the crystal structure and lattice parameters of BaB20a at

different temperatures, providing direct evidence of the phase transition.

Instrumentation: A high-resolution powder X-ray diffractometer equipped with a high-
temperature attachment (e.g., Anton Paar HTK 1200N).

Sample Preparation: A fine powder of 3-BaB20a is evenly spread on the sample holder
(typically a platinum or ceramic strip).

X-ray Source: Copper (Cu) Ka radiation (A = 1.5406 A) is commonly used, generated at a
voltage of 40-45 kV and a current of 30-40 mA.

Optics: The incident beam optics may include a programmable divergence slit, a mask, and
an anti-scatter slit. The diffracted beam optics often consist of a Soller slit and a high-speed
detector.

Data Collection:

o Temperature Program: The sample is heated from room temperature to a temperature
above the phase transition (e.g., 1000 °C) at a controlled rate (e.g., 5-20 °C/min). To
ensure thermal equilibrium, a wait time (e.g., 2-5 minutes) is programmed at each
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measurement temperature. Data can also be collected during a controlled cooling cycle to
observe the reversibility of the transition.

o Scan Parameters: Diffraction patterns are typically collected over a 26 range of 10-80°
with a step size of 0.01-0.02° and a dwell time of 1-2 seconds per step.

o Data Analysis: The collected diffraction patterns are analyzed using software capable of
Rietveld refinement to determine the crystal phase, lattice parameters, and phase fractions
at each temperature.

Temperature-Dependent Raman Spectroscopy

Raman spectroscopy is a powerful tool for probing the vibrational modes of the BaB20a4 crystal
lattice, which are sensitive to changes in crystal structure.

 Instrumentation: A micro-Raman spectrometer coupled with a temperature-controlled stage
(e.g., Linkam THMS600).

o Sample Preparation: A small, polished single crystal of B-BBO or a pressed pellet of
powdered sample is placed on the temperature-controlled stage.

o Laser Source: A continuous-wave laser is used for excitation. Common choices include a
frequency-doubled Nd:YAG laser at 532 nm or an Argon-ion laser. The laser power should
be kept low (typically <5 mW on the sample) to avoid laser-induced heating and damage.

o Optics: The laser is focused onto the sample through a microscope objective. The
backscattered Raman signal is collected through the same objective and directed to the
spectrometer.

o Data Collection:

o Temperature Program: Raman spectra are recorded at various temperatures as the
sample is heated through the phase transition temperature. The sample is allowed to
stabilize at each temperature for a few minutes before measurement.

o Spectral Parameters: Spectra are typically collected over a wavenumber range of 50-1600
cm~1 with a spectral resolution of 1-2 cm~1. The acquisition time will depend on the signal
intensity.
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o Data Analysis: Changes in the Raman spectra, such as the appearance or disappearance of
peaks, shifts in peak positions, and changes in peak widths, are correlated with the structural
changes occurring during the phase transition.

Simultaneous Thermogravimetric Analysis and
Differential Thermal Analysis (TGA-DTA)

TGA-DTA provides information about mass changes and thermal events (endothermic or
exothermic processes) as a function of temperature. For the 3 to a phase transition in BaB20a4,
which does not involve a mass change, DTA is particularly informative.

 Instrumentation: A simultaneous TGA-DTA or TGA-DSC (Differential Scanning Calorimetry)
instrument.

o Sample Preparation: A small amount of powdered [3-BaB20a (typically 5-15 mg) is placed in
a sample pan, usually made of alumina (Al203) or platinum. An empty pan of the same
material is used as a reference.

o Experimental Conditions:

o Atmosphere: The experiment is typically run under an inert atmosphere, such as nitrogen
or argon, flowing at a constant rate (e.g., 20-50 mL/min) to prevent any oxidative
reactions.

o Temperature Program: The sample is heated from room temperature to a temperature
above the phase transition (e.g., 1100 °C) at a constant heating rate, commonly 10
°C/min.

o Data Analysis: The TGA curve will show negligible mass loss, confirming the material's
thermal stability in the studied temperature range. The DTA curve will exhibit an endothermic
peak corresponding to the (3 to a phase transition, the onset of which indicates the transition
temperature. The area under this peak is proportional to the enthalpy of the transition.

Visualizations
Phase Transition Pathway of Barium Metaborate
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Caption: Reversible phase transition of barium metaborate upon heating and cooling.
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Caption: Workflow for characterizing the phase transition of barium metaborate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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